Cas no 59130-11-9 (6-Methylidenecyclohexa-2,4-diene-1-thione)
59130-11-9 structure
Product Name:6-Methylidenecyclohexa-2,4-diene-1-thione
CAS No:59130-11-9
MF:C7H6S
MW:122.187540531158
CID:2833994
PubChem ID:12838884
Update Time:2025-04-21
6-Methylidenecyclohexa-2,4-diene-1-thione Chemical and Physical Properties
Names and Identifiers
-
- DTXCID70461967
- 6-Methylidenecyclohexa-2,4-diene-1-thione
- 59130-11-9
- DTXSID40511160
- SCHEMBL12103818
-
- Inchi： 1S/C7H6S/c1-6-4-2-3-5-7(6)8/h2-5H,1H2
- InChI Key： VUPRWPVAEXQBSK-UHFFFAOYSA-N
- SMILES： S=C1C=CC=CC1=C
Computed Properties
- Exact Mass: 122.01902136g/mol
- Monoisotopic Mass: 122.01902136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 32.1Ų
6-Methylidenecyclohexa-2,4-diene-1-thione Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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